3-Allyloxy-2,6-dichloro-benzaldehyde
Cat. No. B8281553
M. Wt: 231.07 g/mol
InChI Key: SAZKCYVUGQHKHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[C:16](=[O:17])([O-:18])[O-:19].[CH2:12]([CH:13]=[CH2:14])[Br:15].[Cl:1][c:2]1[c:3]([CH:4]=[O:5])[c:6]([Cl:11])[cH:7][cH:8][c:9]1[OH:10].[K+:20].[K+:21].[O:22]=[CH:23][N:24]([CH3:25])[CH3:26]>>[Cl:1][c:2]1[c:3]([CH:4]=[O:5])[c:6]([Cl:11])[cH:7][cH:8][c:9]1[O:10][CH2:14][CH:13]=[CH2:12]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1c(Cl)ccc(O)c1Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCOc1ccc(Cl)c(C=O)c1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
